(3-Tert-butylcyclopentyl)-diphenylphosphane;(4-tert-butyl-2-diphenylphosphanylcyclopentyl)-diphenylphosphane;iron

• Molecular Formula: C54H63FeP3
• Molecular Weight: 860.8 g/mol
• IUPAC Name: (3-tert-butylcyclopentyl)-diphenylphosphane;(4-tert-butyl-2-diphenylphosphanylcyclopentyl)-diphenylphosphane;iron
• InChI: InChI=1S/C33H36P2.C21H27P.Fe/c1-33(2,3)26-24-31(34(27-16-8-4-9-17-27)28-18-10-5-11-19-28)32(25-26)35(29-20-12-6-13-21-29)30-22-14-7-15-23-30;1-21(2,3)17-14-15-20(16-17)22(18-10-6-4-7-11-18)19-12-8-5-9-13-19;/h4-23,26,31-32H,24-25H2,1-3H3;4-13,17,20H,14-16H2,1-3H3
• InChI Key: UGRYJFWDDVUJOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC(C1)P(C2=CC=CC=C2)C3=CC=CC=C3.CC(C)(C)C1CC(C(C1)P(C2=CC=CC=C2)C3=CC=CC=C3)P(C4=CC=CC=C4)C5=CC=CC=C5.[Fe]

Description

The target compound is an iron-based organometallic complex featuring two distinct phosphine ligands: 3-tert-butylcyclopentyl-diphenylphosphane and 4-tert-butyl-2-diphenylphosphanylcyclopentyl-diphenylphosphane. These ligands combine bulky tert-butyl groups with cyclopentyl and diphenylphosphane moieties, creating a sterically hindered coordination environment. The iron center likely adopts a distorted octahedral geometry, as observed in structurally similar triphenylphosphine-iron complexes (e.g., [(η³-allyl)carbonylnitrosyltriphenylphosphine iron]) . The tert-butyl groups enhance ligand rigidity and electron-donating capacity, which can influence catalytic activity and stability.

Comparison with Similar Compounds

Structural and Electronic Comparisons

Phosphine ligands with bulky substituents are critical in tuning metal complex reactivity. Below is a comparative analysis of key ligands and their iron complexes:

Ligand/Compound	Steric Bulk	Electronic Effect (σ-donor)	Geometry	Catalytic Applications
Triphenylphosphine (PPh₃)	Moderate	Strong σ-donor	Distorted octahedral (Fe)	Allyl/carbonyl catalysis
2-(Di-tert-butylphosphino)biphenyl	High	Moderate σ-donor	Trigonal planar (Pd, Ni)	Cross-coupling reactions
tert-Butylphenyl diphenyl phosphate	High (aryl)	Weak σ-donor (phosphate)	Non-coordinating	Flame retardants
Target Iron Complex	Very High	Strong σ-donor	Distorted octahedral (Fe)	Under investigation (potential CO/allyl catalysis)

Key Observations :

• Electronic effects are comparable to PPh₃ but enhanced by electron-donating tert-butyl substituents, which may improve oxidative stability .

Spectroscopic and Crystallographic Data

Characterization data for the target compound can be inferred from analogous triphenylphosphine-iron complexes:

• IR Spectroscopy: Strong ν(CO) and ν(NO) stretches in [(η³-allyl)carbonylnitrosyltriphenylphosphine iron] (~1950–2050 cm⁻¹) suggest similar backbonding in the target complex .
• X-ray Diffraction : Distorted octahedral geometry with Fe–P bond lengths of ~2.2–2.3 Å, consistent with strong σ-donation .
• NMR : Broad ³¹P signals due to hindered rotation of bulky ligands, as seen in tert-butyl-substituted phosphines .

Catalytic Performance

• Bulky Phosphine-Iron Complexes : Improved thermal stability and selectivity in hydrogenation, attributed to steric protection of the metal center .
• Target Complex : Expected to excel in reactions requiring stable, electron-rich iron centers (e.g., asymmetric catalysis or nitrosyl-mediated transformations) .

Stability and Environmental Behavior

• Thermal Stability : tert-Butyl groups enhance decomposition resistance compared to PPh₃-based complexes (decomposition >200°C) .
• Environmental Fate : Phosphorus-containing compounds like tert-butylphenyl diphenyl phosphate show low biodegradability, suggesting similar persistence for the target compound .